Cas no 77638-65-4 ( )

• Product Name: &nbsp
• CAS No: 77638-65-4
• MF: C₁₇H₁₄N₂O
• MW: 262.305863857269
• CID: 983664
• PubChem ID: 335937
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-11-methyl-6H-pyrido[4,3-b]carbazole
• 5-methoxyellipticine
• AC1L7IJP
• NSC348246
• NSC-348246
• DTXSID60319620
• 77638-65-4
•  

• Inchi： 1S/C17H14N2O/c1-10-13-9-18-8-7-11(13)17(20-2)16-15(10)12-5-3-4-6-14(12)19-16/h3-9,19H,1-2H3
• InChI Key： LLGFMXSAUMKRHW-UHFFFAOYSA-N
• SMILES： O(C)C1=C2C=CN=CC2=C(C)C2C3C=CC=CC=3NC=21

Computed Properties

• Exact Mass: 262.11072
• Monoisotopic Mass: 262.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91
• LogP: 4.18630